Cas no 71845-01-7 ((3S)-3-Phenylheptanoic acid)

• Product Name: (3S)-3-Phenylheptanoic acid
• CAS No: 71845-01-7
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 545003
• Update Time: 2023-08-03

(3S)-3-Phenylheptanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, b-propyl-, (S)-
• (3S)-3-phenylheptanoic acid
• [S,(+)]-3-Phenylheptanoic acid
• (3S)-3-Phenylheptanoic acid

• Inchi： 1S/C13H18O2/c1-2-3-7-12(10-13(14)15)11-8-5-4-6-9-11/h4-6,8-9,12H,2-3,7,10H2,1H3,(H,14,15)/t12-/m0/s1
• InChI Key： YEUNYNJOKMJRMC-LBPRGKRZSA-N
• SMILES： OC(C[C@@H](C1C=CC=CC=1)CCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 183
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3